Cas no 937605-48-6 (<br>(4-Difluoromethyl-3-methyl-6-oxo-1-propyl-1,6-dihydro-pyrazolo[3,4-b]pyridi n-7-yl)-acetic acid)

• Product Name: <br>(4-Difluoromethyl-3-methyl-6-oxo-1-propyl-1,6-dihydro-pyrazolo[3,4-b]pyridi n-7-yl)-acetic acid
• CAS No: 937605-48-6
• MF: C₁₃H₁₅F₂N₃O₃
• MW: 299.27330994606
• CID: 3060385
• PubChem ID: 19622977
• Update Time: 2025-04-21

<br>(4-Difluoromethyl-3-methyl-6-oxo-1-propyl-1,6-dihydro-pyrazolo[3,4-b]pyridi n-7-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• <br>(4-Difluoromethyl-3-methyl-6-oxo-1-propyl-1,6-dihydro-pyrazolo[3,4-b]pyridi n-7-yl)-acetic acid
• STK351321
• 937605-48-6
• AKOS000314247
• [4-(difluoromethyl)-3-methyl-6-oxo-1-propyl-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid
• DTXSID301117495
• CHEMBL3445226
• 2-[4-(DIFLUOROMETHYL)-3-METHYL-6-OXO-1-PROPYL-1,6-DIHYDRO-7H-PYRAZOLO[3,4-B]PYRIDIN-7-YL]ACETIC ACID
• 4-(Difluoromethyl)-1,6-dihydro-3-methyl-6-oxo-1-propyl-7H-pyrazolo[3,4-b]pyridine-7-acetic acid

• Inchi： 1S/C13H15F2N3O3/c1-3-4-18-13-11(7(2)16-18)8(12(14)15)5-9(19)17(13)6-10(20)21/h5,12H,3-4,6H2,1-2H3,(H,20,21)
• InChI Key： VFDAWDMAHFQPIW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(CC(=O)O)C2=C1C(C)=NN2CCC)=O)F

Computed Properties

• Exact Mass: 299.10814767Da
• Monoisotopic Mass: 299.10814767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.4Ų